REACTION_CXSMILES
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Cl[C:2]1[N:6]([CH2:7][CH2:8][O:9][CH2:10][CH3:11])[C:5]2[CH:12]=[CH:13][CH:14]=[CH:15][C:4]=2[N:3]=1.[NH:16]1[CH2:22][CH2:21][CH2:20][NH:19][CH2:18][CH2:17]1.N12CCCN=C1CCCCC2>N1C=CC=CC=1>[NH3:3].[CH3:8][OH:9].[CH2:10]([O:9][CH2:8][CH2:7][N:6]1[C:5]2[CH:12]=[CH:13][CH:14]=[CH:15][C:4]=2[N:3]=[C:2]1[N:16]1[CH2:22][CH2:21][CH2:20][NH:19][CH2:18][CH2:17]1)[CH3:11] |f:4.5|
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Name
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Quantity
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15.56 g
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Type
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reactant
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Smiles
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ClC1=NC2=C(N1CCOCC)C=CC=C2
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Name
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Quantity
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13.89 g
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Type
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reactant
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Smiles
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N1CCNCCC1
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Name
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Quantity
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12.34 mL
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Type
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reactant
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Smiles
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N12CCCCCC2=NCCC1
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Name
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Quantity
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200 mL
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Type
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solvent
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Smiles
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N1=CC=CC=C1
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Control Type
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AMBIENT
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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TEMPERATURE
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Details
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Heat to reflux
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Type
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CUSTOM
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Details
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evaporate in vacuo
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Type
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CUSTOM
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Details
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to give a residue
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Type
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CUSTOM
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Details
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Partition the residue between aqueous 1 M sodium hydroxide solution and dichloromethane
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Type
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CUSTOM
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Details
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Separate the layers
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Type
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EXTRACTION
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Details
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extract the aqueous layer two times with dichloromethane
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Type
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EXTRACTION
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Details
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extract with aqueous 1 M sodium hydroxide solution, water
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Type
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DRY_WITH_MATERIAL
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Details
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Dry the organic layer over Na2SO4
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Type
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FILTRATION
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Details
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filter
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Type
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CUSTOM
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Details
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evaporate in vacuo
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Type
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CUSTOM
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Details
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to give a residue
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Reaction Time |
18 h |
Name
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Type
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product
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Smiles
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N.CO
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Type | Value | Analysis |
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YIELD: PERCENTYIELD | 2% |
Name
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Type
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product
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Smiles
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C(C)OCCN1C(=NC2=C1C=CC=C2)N2CCNCCC2
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Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |